Cas no 2228262-64-2 (2-(4,4-difluorocyclohexyl)-2-methyloxirane)

• Product Name: 2-(4,4-difluorocyclohexyl)-2-methyloxirane
• CAS No: 2228262-64-2
• MF: C₉H₁₄F₂O
• MW: 176.203670024872
• CID: 5934923
• PubChem ID: 165672068
• Update Time: 2025-06-09

2-(4,4-difluorocyclohexyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-2-methyloxirane
• EN300-1950461
• 2228262-64-2

• Inchi： 1S/C9H14F2O/c1-8(6-12-8)7-2-4-9(10,11)5-3-7/h7H,2-6H2,1H3
• InChI Key： FRFLDADMNPZEGW-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C1(C)CO1)F

Computed Properties

• Exact Mass: 176.10127139g/mol
• Monoisotopic Mass: 176.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(4,4-difluorocyclohexyl)-2-methyloxirane

Introduction to 2-(4,4-difluorocyclohexyl)-2-methyloxirane (CAS No. 2228262-64-2)

2-(4,4-difluorocyclohexyl)-2-methyloxirane (CAS No. 2228262-64-2) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a cyclohexyl ring with two fluorine atoms and an epoxide group, making it a valuable intermediate for the synthesis of complex molecules with diverse applications.

The molecular structure of 2-(4,4-difluorocyclohexyl)-2-methyloxirane is characterized by its cyclohexyl ring substituted with two fluorine atoms at the 4-position and an epoxide group attached to the 2-position. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and stability. The epoxide group, on the other hand, provides a highly reactive site for various chemical transformations, making this compound a valuable building block in synthetic chemistry.

In recent years, 2-(4,4-difluorocyclohexyl)-2-methyloxirane has been extensively studied for its potential applications in the development of new pharmaceuticals. The fluorine atoms in the molecule can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Additionally, the epoxide group can be readily opened through nucleophilic attack, allowing for the introduction of various functional groups that can modulate the biological activity of the resulting compounds.

A notable example of the application of 2-(4,4-difluorocyclohexyl)-2-methyloxirane in medicinal chemistry is its use as a key intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of fluorine substitution and epoxide functionality allows for the design of molecules with enhanced antiviral efficacy and reduced toxicity.

Beyond its applications in medicinal chemistry, 2-(4,4-difluorocyclohexyl)-2-methyloxirane has also found use in materials science. The presence of fluorine atoms can improve the thermal stability and chemical resistance of polymers derived from this compound. For instance, copolymers containing units derived from 2-(4,4-difluorocyclohexyl)-2-methyloxirane have been shown to exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications such as coatings and adhesives.

The synthesis of 2-(4,4-difluorocyclohexyl)-2-methyloxirane typically involves several steps. One common approach is to start with 1,1-difluoro-1-cyclohexene, which can be converted into an allylic alcohol through hydroboration-oxidation. The resulting allylic alcohol is then oxidized to form an epoxide using an appropriate oxidizing agent such as meta-chloroperoxybenzoic acid (mCPBA). This synthetic route provides a scalable and efficient method for producing high-purity 2-(4,4-difluorocyclohexyl)-2-methyloxirane.

The physical properties of 2-(4,4-difluorocyclohexyl)-2-methyloxirane

In conclusion, 2-(4,4-difluorocyclohexyl)-2-methyloxirane2228262-64-2) is a highly versatile compound with significant potential in various scientific fields. Its unique molecular structure and chemical properties make it an attractive candidate for the development of new pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this important intermediate.